Cas no 834883-71-5 (1-Pentanol, 2-[[(4-chlorophenyl)methyl]amino]-4-methyl-, (2S)-)

• Product Name: 1-Pentanol, 2-[[(4-chlorophenyl)methyl]amino]-4-methyl-, (2S)-
• CAS No: 834883-71-5
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 670788
• PubChem ID: 71415313
• Update Time: 2025-04-19

1-Pentanol, 2-[[(4-chlorophenyl)methyl]amino]-4-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 2-[[(4-chlorophenyl)methyl]amino]-4-methyl-, (2S)-
• (2S)-2-[(4-chlorophenyl)methylamino]-4-methylpentan-1-ol
• DTXSID70834733
• 834883-71-5
• (2S)-2-{[(4-Chlorophenyl)methyl]amino}-4-methylpentan-1-ol

• Inchi： 1S/C13H20ClNO/c1-10(2)7-13(9-16)15-8-11-3-5-12(14)6-4-11/h3-6,10,13,15-16H,7-9H2,1-2H3/t13-/m0/s1
• InChI Key： XVVAPWJQUGXWCD-ZDUSSCGKSA-N
• SMILES： ClC1C=CC(=CC=1)CN[C@H](CO)CC(C)C

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų